Cas no 16285-68-0 (Thieno[3,2-d]pyrimidin-4(3H)-one)

Thieno[3,2-d]pyrimidin-4(3H)-one is a heterocyclic compound featuring a fused thiophene-pyrimidine scaffold, which serves as a versatile intermediate in medicinal and materials chemistry. Its rigid bicyclic structure imparts stability and facilitates diverse functionalization, making it valuable for the synthesis of biologically active molecules, particularly kinase inhibitors and other therapeutic agents. The electron-rich thienopyrimidine core enhances binding affinity in target interactions, while the lactam moiety offers a handle for further derivatization. This compound is often employed in pharmaceutical research due to its favorable pharmacokinetic properties and compatibility with modern synthetic methodologies. Its utility spans drug discovery, agrochemical development, and organic electronics.

Thieno[3,2-d]pyrimidin-4(3H)-one structure

16285-68-0 structure

Product Name:Thieno[3,2-d]pyrimidin-4(3H)-one

CAS No:16285-68-0

MF:C₆H₄N₂OS

MW:152.1738

CID:4671297

PubChem ID:135417422

Update Time:2025-06-09

Thieno[3,2-d]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

- Thieno[3,2-d]pyrimidin-4(3H)-one
- thieno[3,2-d]pyrimidin-4-ol
- 1H,4H-Thieno[3,2-d]pyrimidin-4-one
- thieno[3,2-d]pyrimidin-4(1h)-one
- 4-Hydroxythieno[3,2-d]pyrimidine
- 3H,4H-thieno[3,2-d]pyrimidin-4-one
- 1H-thieno[3,2-d]pyrimidin-4-one
- 3H-Thieno[3,2-d]pyrimidin-4-one
- Thieno[3,2-d]pyrimidine-4(3H)-one
- PubChem23108
- Maybridge1_003845
- MLS000760656
- thieno[3,2-d]pyrimidin-4-one
- HMS552G17
- thiopheno[3,2-d]pyr
- thiopheno[3,2-d]pyrimidin-4-ol
- 3H-thieno[3,2
- 1,4-Dihydrothieno[3,2-d]pyrimidin-4-one
- 3H-thieno[3,2-d]pyrimid-4-one
- HMS3363C14
- CHEBI:194757
- AKOS006228164
- PB10096
- AC-7413
- 1Z-0222
- OSM-S-171
- BCP22593
- SCHEMBL209626
- MFCD11040452
- STK934165
- MFCD03407527
- DB-026910
- 3H-thieno[3,2-d]pyrimid-in-4-one
- FS-1501
- EN300-23988
- Z166665672
- AB1054
- AR2543
- DB-005722
- 3H-thieno[3,2-d]-pyrimidin-4-one
- SY006112
- W-205901
- AKOS001209898
- 3H-thieno[3,2-d]pyrimidine-4-one
- 16234-10-9
- 16285-68-0
- HMS2633N20
- BDBM50384077
- AC-28405
- PZMKGWRBZNOIPQ-UHFFFAOYSA-N
- T3301
- SMR000370597
- GK 00357
- AKOS005073855
- CS-0044467
- CHEMBL1891423
- 4-Hydroxythieno[3 pound not2-d]pyrimidine
- DTXSID20375262
- Inchi： 1S/C6H4N2OS/c9-6-5-4(1-2-10-5)7-3-8-6/h1-3H,(H,7,8,9)
- InChI Key： PZMKGWRBZNOIPQ-UHFFFAOYSA-N
- SMILES： S1C=CC2=C1C(NC=N2)=O

Computed Properties

Exact Mass: 152.00443393g/mol
Monoisotopic Mass: 152.00443393g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 69.7

Thieno[3,2-d]pyrimidin-4(3H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T64180-1g	Thieno[3,2-d]pyrimidin-4-ol	16285-68-0	98%	1g	¥232.0	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T64180-250mg	Thieno[3,2-d]pyrimidin-4-ol	16285-68-0	98%	250mg	¥112.0	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T64180-5g	Thieno[3,2-d]pyrimidin-4-ol	16285-68-0	98%	5g	¥602.0	2023-09-06
Chemenu	CM289715-25g	Thieno[3,2-d]pyrimidin-4-ol	16285-68-0	97%	25g	$204	2021-08-18
Chemenu	CM289715-100g	Thieno[3,2-d]pyrimidin-4-ol	16285-68-0	97%	100g	$374	2021-08-18
Chemenu	CM289715-25g	Thieno[3,2-d]pyrimidin-4-ol	16285-68-0	97%	25g	$***	2023-03-30
Chemenu	CM289715-100g	Thieno[3,2-d]pyrimidin-4-ol	16285-68-0	97%	100g	$***	2023-03-30